Cas no 2171907-52-9 (8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid)

• Product Name: 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid
• CAS No: 2171907-52-9
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5779812
• PubChem ID: 165557385
• Update Time: 2025-05-26

8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1585728
• 2171907-52-9
• 8-[(pyrimidin-2-yl)amino]cubane-1-carboxylic acid
• 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid

• Inchi： 1S/C13H11N3O2/c17-10(18)12-4-7-5(12)9-6(12)8(4)13(7,9)16-11-14-2-1-3-15-11/h1-9H,(H,17,18)(H,14,15,16)
• InChI Key： HPEMSTKKNYEJLP-UHFFFAOYSA-N
• SMILES： OC(C12C3C4C1C1C2C3C14NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.1Ų

Additional information on 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2171907-52-9 and Product Name: 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid

The compound with the CAS number 2171907-52-9 and the product name 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The pyrimidin-2-yl moiety and the aminocubane core are particularly noteworthy, as they contribute to the compound's distinct chemical properties and biological activities.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, with pyrimidine derivatives playing a crucial role in the design of bioactive molecules. The 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid structure combines the favorable characteristics of both pyrimidine and cubane scaffolds. Pyrimidine-based compounds are well-known for their versatility in interacting with biological targets, while the cubane moiety introduces rigidity and stability to the molecular structure. This combination has led to promising results in various preclinical studies.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The unique architecture of 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid allows it to interact with bacterial enzymes in a manner that is distinct from traditional antibiotics. This has been highlighted in several recent studies, where the compound demonstrated efficacy against multidrug-resistant bacterial strains. The pyrimidin-2-yl group serves as a key pharmacophore, facilitating binding to bacterial DNA gyrase and topoisomerase IV, which are essential for bacterial replication.

Furthermore, the aminocubane core contributes to the compound's solubility and bioavailability, making it a promising candidate for further development into therapeutic agents. In vitro studies have shown that 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid exhibits significant inhibitory activity against various bacterial species, including those that are resistant to conventional antibiotics. This has opened up new avenues for research into combating antibiotic-resistant infections, a growing concern in global healthcare.

The structural uniqueness of this compound also makes it an attractive scaffold for further chemical modifications. Researchers have been exploring various derivatives of 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid to enhance its biological activity and reduce potential side effects. For instance, modifications to the pyrimidin-2-yl group have led to compounds with improved selectivity for bacterial targets while maintaining low toxicity towards human cells. These findings underscore the importance of structural optimization in drug development.

Another area of interest is the potential application of 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid in cancer therapy. Preliminary research suggests that the compound can induce apoptosis in certain cancer cell lines by disrupting essential cellular processes. The rigid structure of the cubane moiety helps in targeting specific enzymes involved in cancer cell proliferation, while the pyrimidine group enhances binding affinity. These properties make it a promising candidate for further investigation as an anticancer agent.

The synthesis of 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid has also been a subject of considerable interest among synthetic chemists. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for both research and commercial applications.

In conclusion, the compound with CAS number 2171907-52-9, known as 8-(pyrimidin-2-yl)aminocubane-1-carboxylic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structure, combining a pyrimidine moiety with an aminocubane core, makes it a versatile scaffold for developing novel bioactive molecules. The compound's potential applications in antimicrobial therapy and cancer treatment are particularly promising, and ongoing research continues to uncover new possibilities for its use in medicine.